Cas no 128372-91-8 (tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate)

Tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate is a versatile N-Boc-protected pyrrole derivative, widely used as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable tert-butyloxycarbonyl (Boc) protecting group, which facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization of the pyrrole core. The compound’s structural features, including the 2-methyl substitution and 5-oxo functionality, make it valuable for constructing heterocyclic frameworks and bioactive molecules. High purity and consistent reactivity ensure reliable performance in multi-step syntheses. Its compatibility with a range of reaction conditions further enhances its utility in medicinal chemistry and materials science applications.
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate structure
128372-91-8 structure
Product Name:tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
CAS No:128372-91-8
MF:C10H15NO3
MW:197.231003046036
MDL:MFCD21362841
CID:1104041
PubChem ID:10845591
Update Time:2025-05-19

tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester
    • tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
    • 128372-91-8
    • SCHEMBL14889915
    • EN300-8741286
    • MDL: MFCD21362841
    • Inchi: 1S/C10H15NO3/c1-7-5-6-8(12)11(7)9(13)14-10(2,3)4/h5-7H,1-4H3
    • InChI Key: ZQUJUMROTWQJDY-UHFFFAOYSA-N
    • SMILES: O(C(N1C(C=CC1C)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 197.10519334g/mol
  • Monoisotopic Mass: 197.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.6Ų

tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
128372-91-8 95.0%
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tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
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Enamine
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Enamine
EN300-8741286-5g
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